N-Methylhernovine

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• InChI: InChI=1S/C19H21NO4/c1-20-7-6-11-9-14(22)19(24-3)17-15(11)12(20)8-10-4-5-13(21)18(23-2)16(10)17/h4-5,9,12,21-22H,6-8H2,1-3H3/t12-/m0/s1
• InChIKey: ZBFSMPOCZMVCMC-LBPRGKRZSA-N

N-Methylhernovine: Aporphine Alkaloid Procurement Guide for Natural Product Research

N-Methylhernovine (CAS 5550-65-2) is an aporphine alkaloid characterized by a dibenzo[de,g]quinoline skeleton [1]. It occurs naturally in several plant species, including Hernandia nymphaeifolia, Lindera oldhamii, Cinnamomum mollissimum, and Sabia campanulata subsp. ritchieae [2][3]. The compound is classified as a very strong base based on its pKa and possesses a molecular weight of 327.37 g/mol [1].

Natural product research Broad phytochemical distribution supports chemotaxonomic and isolation studies

α-Glucosidase screening Reported lack of α-glucosidase inhibition makes it a candidate negative control

Alkaloid synthesis Validated synthetic precursor for hernandonine and oxoaporphine derivatization

• [1] PhytoBank. (2015). ()-N-methylhernovine (PHY0163145). Retrieved from https://phytobank.ca/metabolites/PHY0163145 View Source
• [2] KNApSAcK. N-Methylhernovine (-)-N-Methylhernovine (C00028701). Retrieved from http://www.knapsackfamily.com/knapsack_core/information.php?word=C00028701 View Source
• [3] Ding, T., Deng, Y., Deng, L., Li, J., & Mu, S. (2021). Chemical constituents of Sabia campanulata subsp. ritchieae and their α-glucosidase inhibitory activity. Guihaia, 41(7), 1070-1076. DOI: 10.11931/guihaia.gxzw202003003 View Source

Why Aporphine Analogs Cannot Simply Replace N-Methylhernovine in Research Applications

Aporphine alkaloids sharing the same dibenzo[de,g]quinoline core exhibit profoundly divergent biological activities due to subtle variations in methylation, hydroxylation, and N-substitution patterns. For instance, while N-methylhernovine demonstrates no inhibitory activity against α-glucosidase, co-occurring aporphines and phenolics in the same study displayed IC50 values ranging from 6.1 to 38.8 µM [1]. This functional divergence underscores that generic substitution within the aporphine class is scientifically unjustified without direct, assay-specific validation.

Methylation pattern sensitivity

Subtle N-methyl and hydroxyl variations can shift aporphine target profiles; structural similarity does not guarantee functional equivalence.

Activity divergence within extracts

Co-occurring aporphines and phenolics in the same plant may show opposing enzyme inhibition activities; N-methylhernovine lacks α-glucosidase inhibition while others are active.

Cytotoxicity profile mismatch

Cytotoxicity can range from mild to potent across aporphine analogs; substituting based on core scaffold alone may alter assay outcomes.

• [1] Ding, T., Deng, Y., Deng, L., Li, J., & Mu, S. (2021). Chemical constituents of Sabia campanulata subsp. ritchieae and their α-glucosidase inhibitory activity. Guihaia, 41(7), 1070-1076. DOI: 10.11931/guihaia.gxzw202003003 View Source

Quantitative Differentiation of N-Methylhernovine from Closest Analogs

N-Methylhernovine Lacks α-Glucosidase Inhibitory Activity Observed in Co-Isolated Phenolics

In a 2021 study of Sabia campanulata constituents, N-methylhernovine (compound 3) showed no α-glucosidase inhibitory activity in a PNPG-based in vitro assay, whereas N-feruloyltyramine (7), N-p-coumaroyltyramine (8), and quercetin (9) displayed significant inhibition [1]. This establishes a clear functional distinction within the same phytochemical extract.

α-Glucosidase inhibition

Head-to-head

No activity

vs. comparators IC50 6.1–38.8 µM

Distinguishes from active inhibitors

PNPG method, in vitro

Evidence Dimension	α-glucosidase inhibition (IC50)
Target Compound Data	No activity detected
Comparator Or Baseline	N-feruloyltyramine (7), N-p-coumaroyltyramine (8), quercetin (9): IC50 = 6.1–38.8 µmol·L⁻¹
Quantified Difference	Target inactive vs. comparators active at low micromolar range
Conditions	PNPG method, in vitro

Why This Matters

Researchers targeting α-glucosidase should avoid N-methylhernovine and select phenolic amides or flavonoids from the same extract; procurement of N-methylhernovine for this purpose would be a misallocation.

• [1] Ding, T., Deng, Y., Deng, L., Li, J., & Mu, S. (2021). Chemical constituents of Sabia campanulata subsp. ritchieae and their α-glucosidase inhibitory activity. Guihaia, 41(7), 1070-1076. DOI: 10.11931/guihaia.gxzw202003003 View Source

N-Methylhernovine Exhibits Milder Cytotoxicity Relative to Highly Potent Aporphines

A 1997 study on Hernandia nymphaeifolia reported that six isolated compounds exhibited significant cytotoxicity (ED50 < 1 µg/mL) against P-388, KB16, A549, or HT-29 cell lines [1]. N-Methylhernovine is described separately as having only 'slight' or 'mild' cytotoxicity, implying it was not among the most potent six [2].

Cytotoxicity context

Class-level inference

Mild cytotoxicity

No precise ED50 provided

Supports low-cytotoxicity reference selection

Evidence Dimension	Cytotoxicity (ED50)
Target Compound Data	Reported as 'slight/mild' cytotoxicity (no precise ED50 provided)
Comparator Or Baseline	Six compounds in the same study: ED50 < 1 µg/mL
Quantified Difference	Target less potent than the <1 µg/mL threshold
Conditions	P-388, KB16, A549, HT-29 cell lines

Why This Matters

For assays requiring potent cytotoxic aporphines, N-methylhernovine is not the optimal choice; it may serve better as a control or reference for low-cytotoxicity analogs.

• [1] Chen, I. S., Chen, J. J., Duh, C. Y., Tsai, I. L., & Chang, C. T. (1997). New aporphine alkaloids and cytotoxic constituents of Hernandia nymphaeifolia. Planta Medica, 63(2), 154-157. DOI: 10.1055/s-2006-957634 View Source
• [2] TargetMol. (+)-N-Methylhernovine. Retrieved from https://www.targetmol.cn View Source

N-Methylhernovine Serves as a Validated Synthetic Precursor for Hernandonine

In a 1972 study, hernandonine (a new oxoaporphine alkaloid) was synthesized directly from N-methylhernovine via oxidation with chromic acid in pyridine [1]. This demonstrates a specific synthetic utility not reported for the closely related analog hernovine.

Synthetic route

Head-to-head

Oxidation to hernandonine

CrO₃/pyridine

Validated starting material for oxoaporphine synthesis

Hernovine lacks documented pathway

Evidence Dimension	Synthetic transformation to hernandonine
Target Compound Data	Oxidation with CrO3/pyridine yields hernandonine
Comparator Or Baseline	Hernovine: No reported conversion to hernandonine
Quantified Difference	Only N-methylhernovine has documented synthetic pathway
Conditions	Oxidation reaction

Why This Matters

Synthetic chemistry groups aiming to prepare hernandonine require N-methylhernovine as the specific starting material; hernovine cannot substitute.

• [1] Tomita, M., et al. (1972). Alkaloids of Hernandia ovigera L. IV. The Constituents of Hernandia ovigera L. collected in the Bonin Islands. Yakugaku Zasshi, 92(2), 150-154. View Source

N-Methylhernovine Demonstrates Broader Phytochemical Distribution Across Plant Families

N-Methylhernovine has been isolated from at least four distinct plant species spanning three families: Hernandiaceae (Hernandia nymphaeifolia, H. ovigera), Lauraceae (Lindera oldhamii, L. megaphylla), and Sabiaceae (Sabia campanulata) [1][2][3]. In contrast, the demethyl analog hernovine is primarily reported from Hernandia species only.

Phytochemical distribution

Cross-study comparable

3 plant families

vs. hernovine primarily 1 family

Broader isolation access and chemotaxonomic utility

Literature survey of isolation reports

Evidence Dimension	Number of distinct source species/families
Target Compound Data	Isolated from 4+ species in 3 families
Comparator Or Baseline	Hernovine: reported from Hernandia species primarily
Quantified Difference	At least 3x more source families documented
Conditions	Literature survey of isolation reports

Why This Matters

Broader natural distribution implies more reliable access to reference material and potential for scalable isolation; also indicates distinct biosynthetic pathways.

• [1] Chen, I. S., Chen, J. J., Duh, C. Y., Tsai, I. L., & Chang, C. T. (1997). New aporphine alkaloids and cytotoxic constituents of Hernandia nymphaeifolia. Planta Medica, 63(2), 154-157. DOI: 10.1055/s-2006-957634 View Source
• [2] Lu, S. T., et al. (1972). Studies on the Alkaloids of Formosan Lauraceous Plants. XV. Alkaloids of Lindera oldhamii HEMSL. Yakugaku Zasshi, 92(7), 910-913. View Source
• [3] Ding, T., Deng, Y., Deng, L., Li, J., & Mu, S. (2021). Chemical constituents of Sabia campanulata subsp. ritchieae and their α-glucosidase inhibitory activity. Guihaia, 41(7), 1070-1076. DOI: 10.11931/guihaia.gxzw202003003 View Source

Optimal Research Scenarios for Procuring N-Methylhernovine

Synthetic Derivatization to Hernandonine and Related Oxoaporphines

N-Methylhernovine is the documented starting material for the synthesis of hernandonine, a rare oxoaporphine alkaloid [1]. Groups engaged in alkaloid semi-synthesis or structure-activity relationship studies of oxoaporphines should prioritize this compound over hernovine or other aporphines lacking this validated pathway.

Chemotaxonomic Marker Studies in Lauraceae and Sabiaceae

Because N-methylhernovine is widely distributed across multiple families, it serves as a valuable chemotaxonomic marker. Researchers comparing alkaloid profiles among Hernandiaceae, Lauraceae, and Sabiaceae will find its presence diagnostically significant relative to more narrowly distributed analogs [1][2][3].

Control Compound for α-Glucosidase Screening Panels

N-Methylhernovine's lack of α-glucosidase inhibitory activity makes it an ideal negative control in screening assays. When evaluating new aporphines or plant extracts for antidiabetic potential, inclusion of N-methylhernovine provides a baseline for distinguishing inactive aporphine scaffolds from active constituents like phenolic amides [1].

Reference Standard for Low-Cytotoxicity Aporphine Calibration

In cytotoxicity assays where highly potent aporphines (ED50 < 1 µg/mL) are being evaluated, N-methylhernovine can serve as a reference for 'mild' or 'slight' cytotoxicity. This is particularly useful in comparative pharmacology studies seeking to correlate structural features (e.g., N-methylation) with reduced potency [1][2].

Application

Selection Property

Validation Focus

Hernandonine synthesis

Validated synthetic precursor

Oxidation pathway reproducibility

Chemotaxonomic marker studies

Multi-family distribution

Species-specific alkaloid profiling

α-Glucosidase inhibitor screening

Reported lack of inhibition

Negative control suitability in enzyme assays

Cytotoxicity assay calibration

Reported mild cytotoxicity context

Comparative potency with potent aporphines

• [1] Tomita, M., et al. (1972). Alkaloids of Hernandia ovigera L. IV. The Constituents of Hernandia ovigera L. collected in the Bonin Islands. Yakugaku Zasshi, 92(2), 150-154. View Source
• [2] Chen, I. S., Chen, J. J., Duh, C. Y., Tsai, I. L., & Chang, C. T. (1997). New aporphine alkaloids and cytotoxic constituents of Hernandia nymphaeifolia. Planta Medica, 63(2), 154-157. DOI: 10.1055/s-2006-957634 View Source
• [3] Ding, T., Deng, Y., Deng, L., Li, J., & Mu, S. (2021). Chemical constituents of Sabia campanulata subsp. ritchieae and their α-glucosidase inhibitory activity. Guihaia, 41(7), 1070-1076. DOI: 10.11931/guihaia.gxzw202003003 View Source